Cas no 58976-46-8 (Somatostatin (sheep),8-D-tryptophan-)
58976-46-8 structure
Product Name:Somatostatin (sheep),8-D-tryptophan-
CAS No:58976-46-8
MF:C76H104N18O19S2
MW:1637.8781747818
MDL:MFCD18633547
CID:368807
PubChem ID:16130982
Update Time:2025-04-19
Somatostatin (sheep),8-D-tryptophan- Chemical and Physical Properties
Names and Identifiers
-
- Somatostatin (sheep),8-D-tryptophan-
- (D-Trp?)-Somatostatin-14
- (D-Trp8)-Somatostatin-14
- [D- TRP8 ]-SOMATOSTATIN
- [D-Trp8]-SRIF
- < D-Ser2,Leu5,Thr6> en
- cyclo(3-14)H-Ala-Gly-Cys-Lys-Asn-Phe-Phe-D-Trp-Lys-Thr-Phe-Thr-Ser-Cys-OH
- Dstle
- L-tyrosyl-D-serylglycyl-L-phenylalanyl-L-leucyl-L-threonine
- M.W. 686.90 C33H46N6O10
- TYR-D-SER-GLY-PHE-LEU-THR
- CHEMBL1823873
- SOMATOSTATIN (SHEEP), 8-D-TRYPTOPHAN-
- (D-TRYPTOPHAN8)SOMATOSTATIN
- NCGC00167309-01
- 58976-46-8
- 8-D-tryptophan-somatostatin
- BDBM82547
- SRIF-D-Trp8
- Q27285185
-
- MDL: MFCD18633547
- Inchi: 1S/C76H104N18O19S2/c1-41(79)64(100)82-37-61(99)83-58-39-114-115-40-59(76(112)113)92-72(108)57(38-95)91-75(111)63(43(3)97)94-71(107)54(33-46-23-11-6-12-24-46)90-74(110)62(42(2)96)93-66(102)51(28-16-18-30-78)84-69(105)55(34-47-36-81-49-26-14-13-25-48(47)49)88-68(104)53(32-45-21-9-5-10-22-45)86-67(103)52(31-44-19-7-4-8-20-44)87-70(106)56(35-60(80)98)89-65(101)50(85-73(58)109)27-15-17-29-77/h4-14,19-26,36,41-43,50-59,62-63,81,95-97H,15-18,27-35,37-40,77-79H2,1-3H3,(H2,80,98)(H,82,100)(H,83,99)(H,84,105)(H,85,109)(H,86,103)(H,87,106)(H,88,104)(H,89,101)(H,90,110)(H,91,111)(H,92,108)(H,93,102)(H,94,107)(H,112,113)/t41-,42+,43+,50-,51-,52-,53-,54-,55+,56-,57-,58-,59-,62-,63-/m0/s1
- InChI Key: NHXLMOGPVYXJNR-ZPHDWPCDSA-N
- SMILES: S1C[C@@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CS1)=O)CO)=O)[C@@H](C)O)=O)CC1C=CC=CC=1)=O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)=O)CCCCN)=O)NC(CNC([C@H](C)N)=O)=O
Computed Properties
- Exact Mass: 1636.717
- Monoisotopic Mass: 1636.717
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 22
- Hydrogen Bond Acceptor Count: 37
- Heavy Atom Count: 115
- Rotatable Bond Count: 28
- Complexity: 3240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 15
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 664A^2
- XLogP3: -3.1
Experimental Properties
- Density: 1.43 g/cm3
- Boiling Point: 1970.9 ºC at 760 mmHg
- Flash Point: 1145.7 ºC
- Refractive Index: 1.669
- PSA: 663.83000
- LogP: 2.28620
Somatostatin (sheep),8-D-tryptophan- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB545006-1 mg |
(D-Trp8)-Somatostatin-14 Trifluoroacetate; . |
58976-46-8 | 1mg |
€140.50 | 2023-06-14 | ||
| abcr | AB545006-5 mg |
(D-Trp8)-Somatostatin-14 Trifluoroacetate; . |
58976-46-8 | 5mg |
€413.50 | 2023-06-14 | ||
| Biosynth | PSI-4101-V-0.5 mg |
[D-Trp8]-Somatostatin |
58976-46-8 | 0.5 mg |
$180.40 | 2023-01-03 | ||
| abcr | AB545006-1mg |
(D-Trp8)-Somatostatin-14 Trifluoroacetate; . |
58976-46-8 | 1mg |
€198.30 | 2025-04-17 | ||
| abcr | AB545006-5mg |
(D-Trp8)-Somatostatin-14 Trifluoroacetate; . |
58976-46-8 | 5mg |
€540.00 | 2025-04-17 |
Somatostatin (sheep),8-D-tryptophan- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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